Cas no 1030419-95-4 (5-(3-Methylbutyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 5-(3-Methylbutyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 1030419-95-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 1076837
• PubChem ID: 42648468
• Update Time: 2025-04-20

5-(3-Methylbutyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methylbutyl)-2,4-dihydro-3H-pyrazol-3-one
• 3-Isopentyl-1H-pyrazol-5(4H)-one
• BBL011888
• 3-(3-methylbutyl)-4,5-dihydro-1H-pyrazol-5-one
• 3-(3-methylbutyl)-1,4-dihydropyrazol-5-one
• MFCD11501616
• STK802584
• AKOS002675401
• 3H-pyrazol-3-one, 2,4-dihydro-5-(3-methylbutyl)-
• ALBB-017133
• 1030419-95-4
• VS-03099

• MDL： MFCD11501616
• Inchi： 1S/C8H14N2O/c1-6(2)3-4-7-5-8(11)10-9-7/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： VRKIDYYMSITXCL-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC(C)C)=NN1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

5-(3-Methylbutyl)-2,4-dihydro-3H-pyrazol-3-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones